Cas no 14174-08-4 (2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine)

• Product Name: 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine
• CAS No: 14174-08-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD00059934
• CID: 161759
• PubChem ID: 87564185
• Update Time: 2025-05-25

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Benzotetraoxacyclododecin,2,3,5,6,8,9-hexahydro-
• Benzo-12-crown 4-Ether
• benzo-12-crown-4
• 2,3-Benzo-1,4,7,10-tetraoxadodec-2-ene
• 2,5,8,11-tetraoxabicyclo[10.4.0]hexadeca-1(16),12,14-triene
• 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecin
• Benzo-12-crown-4 ether
• 4,7,10-Benzotetraoxacyclododecin,2,3,5,6,8,9-hexahydro-1
• 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine
• 6,7,9,10,12,13-HEXAHYDROBENZO[1,4,7,10]TETRAOXOCYCLODODECIN
• BENZO-12-CROWN-4 98+%
• Benzo-12-crown-4, 99+%
• 1,4,7,10-Benzotetraoxacyclododecin, 2,3,5,6,8,9-hexahydro-
• Oprea1_703321
• MLS000770200
• OAJNZFCPJVBYHB-UHFFFAOYSA-
• OAJNZFCPJVBYHB-UHFFFAOYSA-N
• H
• Z57035383
• Benzo-12-crown-4-ether
• SY050933
• SMR000373082
• MFCD00059934
• A919407
• CHEMBL1368369
• H-DL-PRO-OMEHCL
• InChI=1/C12H16O4/c1-2-4-12-11(3-1)15-9-7-13-5-6-14-8-10-16-12/h1-4H,5-10H2
• 2,3-Benzo-1,4,7,10-tetraoxacyclododecane
• 2,3,5,6,8,9-Hexahydrobenzo[b][1,4,7,10]tetraoxacyclododecine
• FT-0622696
• B1249
• DTXSID70342944
• AS-70564
• 14174-08-4
• SCHEMBL76331
• CS-M2686
• HMS2762G13
• AKOS001083195
• 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine #
• STK802302
• BBL011085

• MDL： MFCD00059934
• Inchi： 1S/C12H16O4/c1-2-4-12-11(3-1)15-9-7-13-5-6-14-8-10-16-12/h1-4H,5-10H2
• InChI Key： OAJNZFCPJVBYHB-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=CC=2OCCOCC1

Computed Properties

• Exact Mass: 224.10500
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: White crystals.
• Density: 1.084
• Melting Point: 45.0 to 49.0 deg-C
• Boiling Point: 342 ºC
• Flash Point: 136 ºC
• Refractive Index: 1.5130 (estimate)
• PSA: 36.92000
• LogP: 1.49100
• Solubility: Soluble in benzene, acetone, chloroform and hot methanol.

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S22-24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine

Comprehensive Overview of 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine (CAS No. 14174-08-4)

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine (CAS No. 14174-08-4) is a cyclic organic compound featuring a unique benzotetraoxacyclododecine structure. This compound has garnered significant attention in recent years due to its potential applications in materials science, pharmaceuticals, and specialty chemicals. Researchers and industry professionals often search for terms like "benzotetraoxacyclododecine synthesis", "CAS 14174-08-4 properties", and "hexahydrobenzotetraoxacyclododecine applications", reflecting its growing relevance in scientific and industrial communities.

The molecular structure of 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine combines a benzene ring with a 12-membered macrocyclic ether, creating a versatile scaffold for further chemical modifications. This structural feature makes it a subject of interest for studies on macrocyclic compounds and host-guest chemistry. Recent trends in green chemistry have also sparked inquiries about "sustainable synthesis of benzotetraoxacyclododecines", as researchers seek eco-friendly methods to produce such complex molecules.

In the pharmaceutical sector, derivatives of CAS 14174-08-4 are being explored for their potential biological activities. The compound's oxygen-rich structure makes it particularly interesting for drug delivery systems and pharmacophore development. Online searches frequently include questions like "biological activity of hexahydrobenzotetraoxacyclododecine" and "medicinal chemistry applications of CAS 14174-08-4", indicating strong interest from the biomedical research community.

From a materials science perspective, 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine offers intriguing possibilities for polymer modification and coordination chemistry. Its ability to form complexes with metal ions has led to investigations into its use in catalysis and sensor development. Industry professionals often search for "material applications of benzotetraoxacyclododecines" and "coordination compounds with CAS 14174-08-4", reflecting these practical applications.

The synthesis of 14174-08-4 typically involves multi-step organic reactions, with recent literature focusing on improving yields and selectivity. Common search queries include "optimized synthesis of hexahydrobenzotetraoxacyclododecine" and "analytical methods for CAS 14174-08-4 characterization". Advanced techniques like NMR spectroscopy and X-ray crystallography are frequently employed to confirm the structure of this compound and its derivatives.

Environmental and safety considerations for 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine are also important research areas. With increasing regulatory scrutiny on chemical substances, searches for "ecotoxicity of benzotetraoxacyclododecines" and "handling guidelines for CAS 14174-08-4" have become more prevalent. These inquiries reflect the growing emphasis on responsible chemical management in both academic and industrial settings.

Future research directions for CAS 14174-08-4 may include exploration of its supramolecular chemistry properties and potential in nanotechnology applications. The compound's unique structure offers opportunities for developing novel molecular recognition systems and functional materials. As interest in smart materials continues to grow, hexahydrobenzotetraoxacyclododecine derivatives may find applications in responsive systems and advanced coatings.

In conclusion, 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine (CAS No. 14174-08-4) represents an important class of macrocyclic compounds with diverse potential applications. Its unique structural features continue to inspire research across multiple disciplines, from pharmaceutical development to advanced materials science. As scientific understanding of this compound grows, so does its potential to contribute to technological innovations in various fields.